Cas no 1260593-06-3 (Fmoc-3-trifluoromethyl-L-homophenylalanine)

Fmoc-3-trifluoromethyl-L-homophenylalanine is a fluorinated amino acid derivative widely used in peptide synthesis, particularly in solid-phase peptide synthesis (SPPS). The Fmoc (9-fluorenylmethoxycarbonyl) protecting group ensures compatibility with standard SPPS protocols, while the trifluoromethyl (-CF₃) moiety enhances the lipophilicity and metabolic stability of resulting peptides. This compound is valuable for introducing steric and electronic effects into peptide structures, making it useful in medicinal chemistry and drug development. Its high purity and well-characterized properties ensure reliable performance in complex peptide assemblies. The trifluoromethyl group also facilitates studies on protein-protein interactions and bioactivity modulation.
Fmoc-3-trifluoromethyl-L-homophenylalanine structure
1260593-06-3 structure
Product Name:Fmoc-3-trifluoromethyl-L-homophenylalanine
CAS No:1260593-06-3
MF:C26H22F3NO4
MW:469.452397823334
MDL:MFCD07372272
CID:5148506
Update Time:2025-11-01

Fmoc-3-trifluoromethyl-L-homophenylalanine Chemical and Physical Properties

Names and Identifiers

    • (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[3-(trifluoromethyl)phenyl]butanoic acid
    • Fmoc-3-trifluoromethyl-L-homophenylalanine
    • Benzenebutanoic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3-(trifluoromethyl)-, (αS)-
    • Fmoc-HomoPhe(3-CF3)-OH
    • MDL: MFCD07372272
    • Inchi: 1S/C26H22F3NO4/c27-26(28,29)17-7-5-6-16(14-17)12-13-23(24(31)32)30-25(33)34-15-22-20-10-3-1-8-18(20)19-9-2-4-11-21(19)22/h1-11,14,22-23H,12-13,15H2,(H,30,33)(H,31,32)/t23-/m0/s1
    • InChI Key: DARGKBQEWQXUJM-QHCPKHFHSA-N
    • SMILES: C(O)(=O)[C@@H](NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O)CCC1=CC=CC(C(F)(F)F)=C1

Fmoc-3-trifluoromethyl-L-homophenylalanine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
AstaTech
F80080-0.1/G
FMOC-3-TRIFLUOROMETHYL-L-HOMOPHENYLALANINE
1260593-06-3 95%
0.1g
$270 2023-09-18
AstaTech
F80080-0.25/G
FMOC-3-TRIFLUOROMETHYL-L-HOMOPHENYLALANINE
1260593-06-3 95%
0.25g
$539 2023-09-18
AstaTech
F80080-1/G
FMOC-3-TRIFLUOROMETHYL-L-HOMOPHENYLALANINE
1260593-06-3 95%
1g
$1078 2023-09-18
Aaron
AR01JN1C-250mg
Fmoc-3-trifluoromethyl-L-homophenylalanine
1260593-06-3 97%
250mg
$318.00 2025-02-12
Aaron
AR01JN1C-500mg
Fmoc-3-trifluoromethyl-L-homophenylalanine
1260593-06-3 97%
500mg
$491.00 2025-02-12
Aaron
AR01JN1C-1g
Fmoc-3-trifluoromethyl-L-homophenylalanine
1260593-06-3 97%
1g
$734.00 2025-02-12
1PlusChem
1P01JMT0-250mg
Fmoc-3-trifluoromethyl-L-homophenylalanine
1260593-06-3 97%
250mg
$278.00 2024-07-09
1PlusChem
1P01JMT0-500mg
Fmoc-3-trifluoromethyl-L-homophenylalanine
1260593-06-3 97%
500mg
$433.00 2024-07-09
1PlusChem
1P01JMT0-1g
Fmoc-3-trifluoromethyl-L-homophenylalanine
1260593-06-3 97%
1g
$639.00 2024-07-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1509861-250mg
Fmoc-3-trifluoromethyl-L-homophenylalanine
1260593-06-3 98%
250mg
¥4122.00 2024-08-09

Additional information on Fmoc-3-trifluoromethyl-L-homophenylalanine

Research Brief on Fmoc-3-trifluoromethyl-L-homophenylalanine (CAS: 1260593-06-3) in Chemical Biology and Pharmaceutical Applications

Fmoc-3-trifluoromethyl-L-homophenylalanine (CAS: 1260593-06-3) is a fluorinated amino acid derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its unique physicochemical properties. The incorporation of a trifluoromethyl group into the homophenylalanine scaffold enhances metabolic stability, lipophilicity, and bioavailability, making it a valuable building block for peptide-based drug discovery and protein engineering. Recent studies have explored its applications in the design of protease inhibitors, GPCR-targeting peptides, and as a tool for probing protein-ligand interactions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Fmoc-3-trifluoromethyl-L-homophenylalanine in the development of novel SARS-CoV-2 main protease inhibitors. The researchers utilized solid-phase peptide synthesis (SPPS) to incorporate this non-natural amino acid into peptide sequences, resulting in compounds with improved binding affinity (IC50 values in the low micromolar range) and enhanced resistance to enzymatic degradation compared to their non-fluorinated counterparts. The trifluoromethyl group was found to participate in favorable hydrophobic interactions with the S2 pocket of the protease.

In the field of peptide therapeutics, a recent Nature Communications paper (2024) highlighted the use of Fmoc-3-trifluoromethyl-L-homophenylalanine in the design of stable peptide agonists for GLP-1 receptor. The fluorinated amino acid was strategically positioned to replace phenylalanine in the native sequence, resulting in peptides with prolonged half-life (t1/2 increased by 3.5-fold in human plasma) while maintaining full receptor activation. This modification also improved the peptides' permeability across intestinal epithelial cell monolayers, suggesting potential for oral delivery.

From a synthetic chemistry perspective, advances in the preparation of Fmoc-3-trifluoromethyl-L-homophenylalanine have been reported in Organic Letters (2023). The new synthetic route employs asymmetric hydrogenation of a trifluoromethylated enamide intermediate with a chiral iridium catalyst, achieving >99% ee and 85% overall yield. This improved methodology addresses previous challenges in the large-scale production of this valuable building block, making it more accessible for medicinal chemistry applications.

Recent biophysical studies (Journal of Biological Chemistry, 2024) have utilized Fmoc-3-trifluoromethyl-L-homophenylalanine as a 19F NMR probe to investigate protein folding dynamics. The strong NMR signal from the CF3 group enables sensitive detection of conformational changes in model systems, providing insights into folding intermediates that were previously difficult to observe. This application demonstrates the compound's dual role as both a structural element and a spectroscopic reporter in protein engineering.

In conclusion, Fmoc-3-trifluoromethyl-L-homophenylalanine (1260593-06-3) continues to emerge as a versatile tool in chemical biology and drug discovery. Its unique properties enable the development of more stable and bioavailable peptide therapeutics, while also serving as a valuable probe for studying protein structure and function. Ongoing research is exploring its potential in targeted drug delivery systems and as a building block for novel biomaterials.

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.